11-Dehydro-2,3-dinor-txb2
11-Dehydro-2,3-dinor-txb2
11-dehydro-2,3-dinor Thromboxane B2 (11-dehydro-2,3-dinor TXB2) has been identified as a TXB2 metabolite in human urine by GC/MS. The relative abundance is only about one-tenth that of 11-dehydro TXB2, making it unlikely that 11-dehydro-2,3-dinor TXB2 will be used widely as an index of thromboxane synthesis.
Brand Name:
Vulcanchem
CAS No.:
79250-60-5
VCID:
VC0162432
InChI:
InChI=1S/C18H28O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,19-20H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+/m0/s1
SMILES:
CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCC(=O)O)O
Molecular Formula:
C18H28O6
Molecular Weight:
340.416
11-Dehydro-2,3-dinor-txb2
CAS No.: 79250-60-5
Cat. No.: VC0162432
Molecular Formula: C18H28O6
Molecular Weight: 340.416
* For research use only. Not for human or veterinary use.
Specification
| Description | 11-dehydro-2,3-dinor Thromboxane B2 (11-dehydro-2,3-dinor TXB2) has been identified as a TXB2 metabolite in human urine by GC/MS. The relative abundance is only about one-tenth that of 11-dehydro TXB2, making it unlikely that 11-dehydro-2,3-dinor TXB2 will be used widely as an index of thromboxane synthesis. |
|---|---|
| CAS No. | 79250-60-5 |
| Molecular Formula | C18H28O6 |
| Molecular Weight | 340.416 |
| IUPAC Name | (Z)-5-[(2R,3S,4S)-4-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-6-oxooxan-3-yl]pent-3-enoic acid |
| Standard InChI | InChI=1S/C18H28O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,19-20H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+/m0/s1 |
| Standard InChI Key | PJAAKFHMQLYVGV-YCEKRRLLSA-N |
| SMILES | CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCC(=O)O)O |
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